2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole

• IUPAC Name: 2-[2-(4-chlorophenoxy)ethylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C15H12ClNO2S/c16-11-5-7-12(8-6-11)18-9-10-20-15-17-13-3-1-2-4-14(13)19-15/h1-8H,9-10H2
• InChI Key: WGKAUHHJPGGSFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCCOC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClNO2S
• Molecular Weight: 305.8 g/mol

Description

2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole, also known as CPTB, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of benzoxazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole is not fully understood, but it is thought to involve the inhibition of various signaling pathways. In cancer cells, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. In neurodegenerative disease research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. In inflammation research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to inhibit the NF-κB pathway, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to have various biochemical and physiological effects in different systems. In cancer cells, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to induce apoptosis, inhibit cell migration and invasion, and reduce the expression of various oncogenes. In neurodegenerative disease research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to reduce oxidative stress, improve mitochondrial function, and increase the expression of neurotrophic factors. In inflammation research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to reduce the production of inflammatory cytokines, inhibit the activation of immune cells, and improve intestinal barrier function.

Advantages and Limitations for Lab Experiments

2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, there are also some limitations to its use, including its limited solubility in aqueous solutions and its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the study of 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of interest is the exploration of its potential therapeutic applications in other fields, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole and its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole is a promising compound with potential therapeutic applications in various fields. Its synthesis method is well-established, and its mechanism of action is being actively studied. While there are some limitations to its use, its advantages make it a valuable tool for lab experiments. Further studies are needed to fully explore its potential and pave the way for its clinical development.

Scientific Research Applications

2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been studied for its potential therapeutic applications in various fields, including cancer, neurodegenerative diseases, and inflammation. In cancer research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In neurodegenerative disease research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease. In inflammation research, 2-{[2-(4-chlorophenoxy)ethyl]thio}-1,3-benzoxazole has been shown to reduce the production of inflammatory cytokines and improve the symptoms of inflammatory bowel disease.